1-[1-(4-chlorophenyl)-4-[3-chloro-4-(piperidin-1-yl)phenyl]-5-(1H-indol-3-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
1-[1-(4-chlorophenyl)-4-[3-chloro-4-(piperidin-1-yl)phenyl]-5-(1H-indol-3-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995827
InChI:
InChI=1S/C29H27Cl2N5O/c1-19(37)28-33-36(21-11-9-20(30)10-12-21)29(24-18-32-26-8-4-3-7-23(24)26)35(28)22-13-14-27(25(31)17-22)34-15-5-2-6-16-34/h3-4,7-14,17-18,29,32H,2,5-6,15-16H2,1H3
SMILES:
CC(=O)C1=NN(C(N1C2=CC(=C(C=C2)N3CCCCC3)Cl)C4=CNC5=CC=CC=C54)C6=CC=C(C=C6)Cl
Molecular Formula:
C29H27Cl2N5O
Molecular Weight:
532.5 g/mol
1-[1-(4-chlorophenyl)-4-[3-chloro-4-(piperidin-1-yl)phenyl]-5-(1H-indol-3-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
CAS No.:
Cat. No.: VC0995827
Molecular Formula: C29H27Cl2N5O
Molecular Weight: 532.5 g/mol
* For research use only. Not for human or veterinary use.
![1-[1-(4-chlorophenyl)-4-[3-chloro-4-(piperidin-1-yl)phenyl]-5-(1H-indol-3-yl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone -](/images/no_structure.jpg)
Specification
| Molecular Formula | C29H27Cl2N5O |
|---|---|
| Molecular Weight | 532.5 g/mol |
| IUPAC Name | 1-[2-(4-chlorophenyl)-4-(3-chloro-4-piperidin-1-ylphenyl)-3-(1H-indol-3-yl)-3H-1,2,4-triazol-5-yl]ethanone |
| Standard InChI | InChI=1S/C29H27Cl2N5O/c1-19(37)28-33-36(21-11-9-20(30)10-12-21)29(24-18-32-26-8-4-3-7-23(24)26)35(28)22-13-14-27(25(31)17-22)34-15-5-2-6-16-34/h3-4,7-14,17-18,29,32H,2,5-6,15-16H2,1H3 |
| Standard InChI Key | MYDLFLUEEQLZRQ-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=NN(C(N1C2=CC(=C(C=C2)N3CCCCC3)Cl)C4=CNC5=CC=CC=C54)C6=CC=C(C=C6)Cl |
| Canonical SMILES | CC(=O)C1=NN(C(N1C2=CC(=C(C=C2)N3CCCCC3)Cl)C4=CNC5=CC=CC=C54)C6=CC=C(C=C6)Cl |
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